Silver-108

• CAS No.: 14391-65-2
• Molecular Formula: Ag
• Molecular Weight: 107.90595 g/mol
• IUPAC Name: silver-108
• InChI: InChI=1S/Ag/i1+0
• InChI Key: BQCADISMDOOEFD-IGMARMGPSA-N
• SMILES: [Ag]
• Isomeric SMILES: [108Ag]
• Synonyms: 108Ag radioisotope; Ag-108 radioisotope; Silver-108

Description

Silver-108 (⁰⁸¹⁰⁸Ag) is a radioactive isotope of silver with 47 protons and 61 neutrons, giving it a mass number of 108 . It is produced via proton beam irradiation of dental alloys such as gold-silver-palladium (Au-Ag-Pd) during proton beam therapy (PBT) for head and neck cancers . Silver-108 decays via β⁺ (positron emission) and electron capture, with a short half-life of 2.4 minutes . Its decay product is cadmium-108 (¹⁰⁸Cd), a stable isotope .

Key properties of Silver-108 include:

• Gamma-ray emissions: Peaks at 556 keV, 633 keV, and 768 keV, detected using high-purity germanium (HPGe) detectors .
• Radioactivity: Exhibits the strongest radioactivity (3.9 × 10⁵ Bq/cm³) among isotopes in activated Au-Ag-Pd alloys .
• Medical relevance: Its production in dental metals during PBT necessitates careful monitoring to avoid unintended radiation exposure .

Comparison with Similar Compounds

Table 1: Comparative Properties of Silver Isotopes

Isotope	Half-Life	Decay Mode	Gamma-Ray Energies (keV)	Production Context
Silver-108	2.4 minutes	β⁺, EC	556, 633, 768	Proton irradiation of Au-Ag-Pd
Silver-104m	33.5 minutes	β⁺, EC	511.9 (overlaps with annihilation)	Proton irradiation
Silver-110	24 seconds	β⁻	N/A	Neutron activation of Ag-109
Silver-106	23.96 minutes	β⁻	512, 717	Proton irradiation

Key Observations :

Half-life : Silver-108’s 2.4-minute half-life is intermediate compared to Silver-104m (33.5 minutes) and Silver-110 (24 seconds), making it suitable for short-term radiotracer studies .

Gamma-ray emissions : Silver-108’s distinct 768 keV peak differentiates it from Silver-104m, which overlaps with annihilation gamma rays at 511 keV .

Medical impact : Silver-108’s strong radioactivity in dental alloys necessitates precise shielding during PBT, unlike longer-lived isotopes (e.g., Silver-104m) .

Silver-108 vs. Cadmium Isotopes

Silver-108 decays into cadmium-108, but other cadmium isotopes (e.g., Cd-105, Cd-104) are co-produced during proton irradiation.

Table 2: Silver-108 and Cadmium Isotopes

Isotope	Half-Life	Decay Mode	Parent Isotope	Radioactivity (Bq/cm³)
Silver-108	2.4 minutes	β⁺, EC	Au-Ag-Pd alloy	3.9 × 10⁵
Cadmium-105	~1 hour	β⁻	Silver-105m	Weak (unobserved)
Cadmium-104	~1 hour	β⁻	Silver-104	Moderate

Key Observations :

Decay chain : Silver-108’s decay into stable Cd-108 contrasts with Cd-105 and Cd-104, which persist longer (~1 hour) and pose residual radiation risks .

Detection challenges : Cd-105’s weak radioactivity often goes undetected, unlike Silver-108’s prominent signal .

Comparison with Non-Silver Isotopes

Proton irradiation also activates non-silver isotopes in dental alloys, such as titanium-51 (Ti-51) and scandium-43 (Sc-43).

Table 3: Silver-108 vs. Titanium/Scandium Isotopes

Isotope	Half-Life	Gamma-Ray Energy (keV)	Radioactivity Relative to Silver-108
Silver-108	2.4 minutes	556, 633, 768	Strongest (baseline)
Titanium-51	5.76 minutes	320, 928	Moderate (13% error in simulation)
Scandium-43	3.89 hours	372, 879	Weak (background interference)

Key Observations :

Clinical relevance : Silver-108’s short half-life and strong radioactivity make it a primary concern in PBT, unlike Ti-51 or Sc-43 .

Simulation accuracy : Silver-108’s measured radioactivity was twice the Monte Carlo (MC) simulation predictions, highlighting modeling challenges .

Research Implications

Radiation safety : Silver-108’s dominance in activated dental alloys underscores the need for real-time monitoring during PBT .

Isotope selection : Its distinct gamma-ray spectrum makes Silver-108 a candidate for targeted radiation studies, unlike isotopes with overlapping emissions (e.g., Silver-104m) .